Cas no 1292916-49-4 ((S)-2-Amino-N-(3-chloro-benzyl)-3-methyl-butyramide)

• Product Name: (S)-2-Amino-N-(3-chloro-benzyl)-3-methyl-butyramide
• CAS No: 1292916-49-4
• MF: C₁₂H₁₇ClN₂O
• MW: 240.729182004929
• CID: 2158986
• Update Time: 2025-06-09

(S)-2-Amino-N-(3-chloro-benzyl)-3-methyl-butyramide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-(3-chloro-benzyl)-3-methyl-butyramide
• (S)-2-Amino-N-(3-chlorobenzyl)-3-methylbutanamide
• AM91682
• (S)-2-Amino-N-(3-chlorobenzyl)-3-methylbutyramide
• (S)-2-Amino-N-(3-chloro-benzyl)-3-methyl-butyramide

• Inchi： 1S/C12H17ClN2O/c1-8(2)11(14)12(16)15-7-9-4-3-5-10(13)6-9/h3-6,8,11H,7,14H2,1-2H3,(H,15,16)/t11-/m0/s1
• InChI Key： KZSRJEGSKMPYFF-NSHDSACASA-N
• SMILES： ClC1=CC=CC(=C1)CNC([C@H](C(C)C)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 233
• Topological Polar Surface Area: 55.1

Additional information on (S)-2-Amino-N-(3-chloro-benzyl)-3-methyl-butyramide

Comprehensive Overview of (S)-2-Amino-N-(3-chloro-benzyl)-3-methyl-butyramide (CAS No. 1292916-49-4)

(S)-2-Amino-N-(3-chloro-benzyl)-3-methyl-butyramide, with the CAS number 1292916-49-4, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group, a chlorobenzyl moiety, and a methyl-substituted butyramide chain. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of (S)-2-Amino-N-(3-chloro-benzyl)-3-methyl-butyramide involves several steps, including the preparation of the chiral amino acid derivative and subsequent coupling with the chlorobenzyl moiety. Recent advancements in asymmetric synthesis have facilitated the efficient and scalable production of this compound, making it more accessible for both academic and industrial research.

In terms of its biological activity, (S)-2-Amino-N-(3-chloro-benzyl)-3-methyl-butyramide has been extensively studied for its potential as a therapeutic agent. One of the key areas of interest is its interaction with specific receptors and enzymes. For instance, it has been shown to exhibit selective binding to certain G protein-coupled receptors (GPCRs), which are important targets for a variety of diseases, including neurological disorders and cancer.

Recent studies have also explored the pharmacological properties of (S)-2-Amino-N-(3-chloro-benzyl)-3-methyl-butyramide. In vitro assays have demonstrated its ability to modulate the activity of key enzymes involved in signal transduction pathways. For example, it has been reported to inhibit the activity of protein kinases, which are crucial for cell proliferation and survival. This inhibition could potentially be harnessed for the development of novel anticancer agents.

Clinical trials are currently underway to evaluate the safety and efficacy of (S)-2-Amino-N-(3-chloro-benzyl)-3-methyl-butyramide in various therapeutic contexts. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacokinetic profiles. These findings have paved the way for further clinical investigations to explore its potential as a treatment for specific diseases.

The structural versatility of (S)-2-Amino-N-(3-chloro-benzyl)-3-methyl-butyramide also makes it an attractive candidate for drug design and optimization. Researchers are actively exploring structure-activity relationships (SAR) to identify modifications that could enhance its potency and selectivity. Computational methods, such as molecular docking and molecular dynamics simulations, are being employed to predict the binding modes and interactions with target proteins.

In addition to its therapeutic applications, (S)-2-Amino-N-(3-chloro-benzyl)-3-methyl-butyramide has also found use in chemical biology research. Its ability to selectively modulate specific biological processes makes it a valuable tool for studying cellular signaling pathways and disease mechanisms. For instance, it has been used in high-throughput screening assays to identify novel targets and pathways involved in disease progression.

The environmental impact of (S)-2-Amino-N-(3-chloro-benzyl)-3-methyl-butyramide is another important consideration. Green chemistry principles are being applied to optimize its synthesis and minimize environmental footprint. Sustainable synthetic routes that reduce waste generation and energy consumption are being developed to ensure that the production process is environmentally friendly.

In conclusion, (S)-2-Amino-N-(3-chloro-benzyl)-3-methyl-butyramide (CAS No. 1292916-49-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its biological activities and pharmacological properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to advancements in drug discovery and chemical biology.